6-(3,5-dimethoxyphenyl)-3-(3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• IUPAC Name: 6-(3,5-dimethoxyphenyl)-3-pyridin-3-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C16H13N5O2S/c1-22-12-6-11(7-13(8-12)23-2)15-20-21-14(18-19-16(21)24-15)10-4-3-5-17-9-10/h3-9H,1-2H3
• InChI Key: YHZDJSVTGIYATB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C2=NN3C(=NN=C3S2)C4=CN=CC=C4)OC
• Molecular Formula: C16H13N5O2S
• Molecular Weight: 339.4 g/mol

Description

6-(3,5-dimethoxyphenyl)-3-(3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 6-(3,5-dimethoxyphenyl)-3-(3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, studies have suggested that it may exert its effects by inhibiting certain enzymes and signaling pathways involved in various cellular processes. For example, it has been shown to inhibit the activity of matrix metalloproteinases, which are enzymes involved in the breakdown of extracellular matrix proteins. This inhibition may contribute to its potential use as an anticancer agent.
Biochemical and Physiological Effects:
Studies have demonstrated that 6-(3,5-dimethoxyphenyl)-3-(3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole exhibits various biochemical and physiological effects. For example, it has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of bacteria and fungi, and reduce inflammation in animal models. Additionally, it has been shown to have neuroprotective effects in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 6-(3,5-dimethoxyphenyl)-3-(3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments include its unique chemical structure, which may provide novel insights into various cellular processes. However, its limitations include its relatively low solubility in water, which may make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of 6-(3,5-dimethoxyphenyl)-3-(3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. These include further investigation of its potential use as an anticancer, antimicrobial, and anti-inflammatory agent, as well as its potential use in the treatment of neurological disorders. Additionally, further studies are needed to fully elucidate its mechanism of action and to optimize its chemical properties for use in various applications.

Scientific Research Applications

The unique chemical structure of 6-(3,5-dimethoxyphenyl)-3-(3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole makes it a promising candidate for various scientific research applications. It has been studied for its potential use as an anticancer agent, antimicrobial agent, and anti-inflammatory agent. Additionally, it has been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.